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Introduction

SB 203580 is a highly selective, potent, and cell-permeable inhibitor of p38 mitogen-activated

protein kinase (MAPK). It exerts its inhibitory effect by binding to the ATP pocket of the kinase.

SB 203580 sulfone is a significant analog of SB 203580 and is also recognized for its role in

inhibiting the p38 MAPK pathway. Specifically, SB 203580 sulfone has been shown to inhibit

IL-1 production in monocytes and bind competitively to CSAID binding proteins (CSBP),

thereby inhibiting stress response signaling.[1]

The p38 MAPK signaling cascade is a crucial pathway that responds to inflammatory cytokines

and environmental stress, playing a key role in cellular processes such as proliferation,

differentiation, and apoptosis.[2][3] Given their targeted action, SB 203580 and its sulfone

analog are invaluable tools for dissecting the physiological roles of the p38 MAPK pathway and

for the discovery of novel therapeutics targeting this cascade. These application notes provide

detailed protocols for utilizing SB 203580 sulfone in both in vitro and cell-based kinase activity

assays.
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The inhibitory concentrations of SB 203580 and its sulfone analog vary across different kinase

isoforms and cellular contexts. The following table summarizes the reported IC50 values.

Compound Target/Process IC50 Value Notes

SB 203580 Sulfone
IL-1 Production

Inhibition (Monocytes)
0.2 µM

A cell-based assay

measuring a

downstream effect of

p38 inhibition.[1]

CSBP-mediated

Stress Response

Signaling

0.03 µM
Competitive binding

assay.[1]

SB 203580 SAPK2a/p38α 50 nM
In vitro kinase assay.

[4][5]

SAPK2b/p38β2 500 nM
In vitro kinase assay.

[4][5]

p38α 16 nM
In vitro kinase assay.

[6]

RIPK2 46 nM

Identified as a

potential off-target

kinase.[6]

Reactivating Kinase

(RK/p38)
0.6 µM

In vitro kinase assay.

[7]

p38 MAPK Signaling Pathway
The diagram below illustrates the p38 MAPK signaling cascade. Extracellular stimuli, such as

stress and inflammatory cytokines, activate upstream kinases (MAPKKs), which in turn

phosphorylate and activate p38 MAPK. Activated p38 then phosphorylates various downstream

targets, including transcription factors and other kinases like MAPKAPK2, leading to a cellular

response. SB 203580 and SB 203580 sulfone inhibit the catalytic activity of p38 MAPK,

blocking the downstream signaling.[2][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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